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Compound of Interest

Compound Name: ML381

Cat. No.: B15620957 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of ML381, a selective M5-orthosteric antagonist, using Dimethyl Sulfoxide (DMSO) as

the solvent. Adherence to this protocol is crucial for ensuring the accuracy, reproducibility, and

reliability of experimental results in research and drug development settings.

Introduction
ML381 is a potent and selective antagonist for the muscarinic acetylcholine receptor M5 (M5

mAChR), making it a valuable tool for studying the physiological and pathological roles of this

receptor.[1][2] For most in vitro and cell-based assays, ML381 is first dissolved in an organic

solvent, typically DMSO, to create a concentrated stock solution. This stock solution is then

further diluted to the final working concentration in an aqueous buffer or cell culture medium.

Proper preparation and handling of the DMSO stock solution are critical to maintain the

compound's integrity and ensure accurate dosing in subsequent experiments.

Physicochemical Properties of ML381
A clear understanding of the physicochemical properties of ML381 is essential for its effective

use. The key properties are summarized in the table below.
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Property Value Source

Molecular Formula C₂₁H₂₁N₃O₄

Molecular Weight 379.41 g/mol [3][4]

CAS Number 1623481-80-0 [1][2]

Appearance Solid powder

Solubility in DMSO ≥ 2.5 mg/mL (≥ 6.59 mM) [2]

Experimental Protocol: Preparation of a 10 mM
ML381 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML381 in DMSO, a

common starting concentration for serial dilutions.

Materials
ML381 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Experimental Workflow
The following diagram illustrates the workflow for preparing the ML381 stock solution.
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Preparation

Storage & Handling

1. Weigh ML381 Powder

2. Add Anhydrous DMSO

Calculate required mass

3. Vortex/Sonicate to Dissolve

Ensure complete dissolution

4. Aliquot into Vials

Prevent freeze-thaw cycles

5. Store at -20°C or -80°C

Long-term stability

Click to download full resolution via product page

Caption: Workflow for preparing ML381 stock solution in DMSO.

Step-by-Step Procedure
Calculate the required mass of ML381:

To prepare a 10 mM stock solution, the required mass of ML381 can be calculated using

the following formula:
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Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:

Mass (mg) = 0.01 mol/L * 0.001 L * 379.41 g/mol * 1000 mg/g = 3.79 mg

Weigh the ML381 powder:

Using a calibrated analytical balance, carefully weigh the calculated amount of ML381
powder. It is advisable to weigh the powder in the vial that will be used for preparing the

stock solution to minimize loss during transfer.

Add DMSO to the ML381 powder:

Using a calibrated micropipette, add the desired volume of anhydrous DMSO to the vial

containing the ML381 powder.

Dissolve the ML381 powder:

Tightly cap the vial and vortex the solution until the ML381 powder is completely

dissolved.

If the compound does not dissolve readily, brief sonication or warming the solution to 37°C

may aid in dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquot and store the stock solution:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into single-use volumes in sterile, tightly sealed

vials.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability
Proper storage of the ML381 stock solution is critical for maintaining its stability and efficacy.
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Storage Temperature Duration Recommendations

-20°C Up to 1 month For short-term storage.

-80°C Up to 6 months For long-term storage.[2]

Important Considerations:

DMSO is hygroscopic and will readily absorb water from the atmosphere. Use anhydrous

DMSO and keep containers tightly sealed to prevent degradation of ML381.

Protect the stock solution from light by using amber or opaque vials.

Dilution to Working Concentrations
For most biological assays, the concentrated DMSO stock solution needs to be diluted to a

final working concentration in an aqueous buffer or cell culture medium.

Signaling Pathway Considerations
ML381 acts as an antagonist at the M5 muscarinic acetylcholine receptor, a G-protein coupled

receptor (GPCR). Its application in cell-based assays will likely modulate downstream signaling

pathways, such as those involving Gq/11 proteins, leading to changes in intracellular calcium

levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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